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Compound of Interest

Compound Name: 3-Methylpyridazine

Cat. No.: B156695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety, handling, and regulatory

classification of 3-Methylpyridazine (CAS No. 1632-76-4). The document is intended to serve

as a critical resource for researchers, scientists, and professionals in the field of drug

development and other chemical synthesis applications. It details the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals, safe handling and storage

procedures, and summarizes available physical and chemical property data. This guide also

outlines standard experimental protocols for the assessment of chemical hazards, in line with

OECD guidelines, to ensure the safe and compliant use of this compound in a laboratory

setting.

Introduction
3-Methylpyridazine is a heterocyclic organic compound that serves as a valuable building

block in various chemical syntheses. Its applications are found in the development of

pharmaceuticals and agrochemicals. Given its utility in research and development, a thorough

understanding of its hazard profile and safe handling practices is paramount to ensure the

safety of laboratory personnel and the integrity of experimental work. This guide aims to

consolidate the available safety-critical information for 3-Methylpyridazine.
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GHS Classification and Hazard Summary
3-Methylpyridazine has been classified according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The classification indicates that it is a

hazardous substance requiring careful handling.

GHS Hazard Classification:[1]

Skin Irritation: Category 2 (H315: Causes skin irritation)

Eye Irritation: Category 2A (H319: Causes serious eye irritation)

Specific Target Organ Toxicity — Single Exposure: Category 3, Respiratory tract irritation

(H335: May cause respiratory irritation)

Signal Word: Warning[1]

GHS Pictogram:[1]

alt text

Hazard Statements:[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data Summary
The following table summarizes the available quantitative physical, chemical, and safety data

for 3-Methylpyridazine. It is important to note that specific experimental toxicity data, such as

LD50 and LC50 values, for 3-Methylpyridazine are not readily available in the public domain.

The safety assessment should therefore be primarily guided by the GHS classification.
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Property Value Reference

Molecular Formula C₅H₆N₂ [1]

Molecular Weight 94.11 g/mol [1]

CAS Number 1632-76-4 [1]

Appearance
Light yellow to yellow to

orange clear liquid
[2]

Boiling Point 214 °C (lit.)

Density 1.031 g/mL at 25 °C (lit.)

Flash Point 88 °C (190.4 °F) - closed cup

Refractive Index n20/D 1.514 (lit.)

Oral LD50 (Rat) Data not available

Dermal LD50 (Rabbit) Data not available

Inhalation LC50 (Rat) Data not available

Safety and Handling
Due to its classification as a skin, eye, and respiratory irritant, strict safety protocols must be

followed when handling 3-Methylpyridazine.

4.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn at all times.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood. If the ventilation is inadequate, a NIOSH-approved respirator with an
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appropriate cartridge for organic vapors should be used.

4.2. Safe Handling Procedures

Avoid inhalation of vapors or mists.

Prevent contact with skin and eyes.

Use only in a chemical fume hood.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.

4.3. Storage

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store in a tightly sealed container.

4.4. First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, seek medical attention.

After Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

4.5. Spill and Disposal Procedures
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Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE. Absorb the spill

with an inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations. Do not allow it to enter the environment.

Reactivity and Stability
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: While specific data for 3-Methylpyridazine is limited,

thermal decomposition of similar nitrogen-containing heterocyclic compounds may produce

toxic fumes of nitrogen oxides (NOx) and carbon oxides (CO, CO₂).[3][4]

Hazardous Reactions: Forms complexes with transition metals.[5]

Experimental Protocols for Hazard Assessment
The GHS classification of 3-Methylpyridazine is based on data from experimental studies. The

following are outlines of standard methodologies, based on OECD guidelines, that are typically

used to assess the hazards of chemical substances.

6.1. Acute Oral Toxicity (OECD Guideline 423)

Principle: This method uses a stepwise procedure with a small number of animals to classify

a substance's acute oral toxicity.

Methodology: A single sex (typically female rats) is used. The substance is administered

orally at one of the defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg body weight).

The animals are observed for mortality and clinical signs of toxicity for up to 14 days. The

outcome of the first step determines the next dosing step (higher or lower dose). The

classification is determined by the dose at which mortality is observed.

6.2. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD

Guideline 439)
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Principle: This in vitro method assesses the potential of a chemical to cause skin irritation by

measuring its cytotoxic effect on a reconstructed human epidermis model.

Methodology: The test chemical is applied topically to the surface of the RhE tissue. After a

defined exposure period, the tissue viability is determined using a cell viability assay (e.g.,

MTT assay). A reduction in tissue viability below a certain threshold (typically ≤ 50%)

indicates that the substance is a skin irritant.

6.3. Acute Eye Irritation/Corrosion (OECD Guideline 405)

Principle: This in vivo test evaluates the potential of a substance to cause eye irritation or

corrosion when applied to the eye of an animal (typically an albino rabbit).

Methodology: A single dose of the test substance is applied to the conjunctival sac of one

eye of the animal. The other eye serves as a control. The eyes are examined for signs of

irritation (redness, swelling, discharge) and corneal opacity at specific intervals (e.g., 1, 24,

48, and 72 hours) after application. The severity and reversibility of the effects are scored to

determine the irritation potential.

Visualizations
GHS Classification Workflow

The following diagram illustrates the general workflow for the GHS classification of a chemical

substance based on its intrinsic hazards.
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Caption: GHS classification workflow from data collection to hazard communication.

Conclusion
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3-Methylpyridazine is a valuable chemical intermediate with identified hazards of skin, eye,

and respiratory irritation. While specific quantitative toxicity data are not readily available, the

GHS classification provides a clear framework for safe handling and use. Adherence to the

safety protocols outlined in this guide, including the use of appropriate personal protective

equipment and engineering controls, is essential for minimizing risk in a laboratory setting.

Researchers and professionals must remain vigilant and consult the most current Safety Data

Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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